Cas no 57813-67-9 (3-Butenyltriethoxysilane)

• Product Name: 3-Butenyltriethoxysilane
• CAS No: 57813-67-9
• MF: C₁₀H₂₂O₃Si
• MW: 218.3654
• MDL: MFCD00069150
• CID: 947594
• PubChem ID: 11009451
• Update Time: 2025-05-26

3-Butenyltriethoxysilane Chemical and Physical Properties

Names and Identifiers

• 3-butenyltriethoxysilane
• but-3-enyl(triethoxy)silane
• 4-(triethoxysilyl)butene
• 4-triethoxysilyl-1-butene
• But-3-en-1-yl(triethoxy)silane
• Silane,3-buten-1-yltriethoxy
• Silane, 3-butenyltriethoxy-
• vinylethyltriethoxysilane
• 3-butenyl triethoxysilane
• but-3-enyltriethoxysilane
• MFCD00069150
• DTXSID10451746
• DTXCID00402565
• 57813-67-9
• 3-Butenyltriethoxysilane, 95%
• LUZRKMGMNFOSFZ-UHFFFAOYSA-N
• but-3-en-1-yltriethoxysilane
• SCHEMBL80912
• 3-Butenyltriethoxysilane

• MDL： MFCD00069150
• Inchi： 1S/C10H22O3Si/c1-5-9-10-14(11-6-2,12-7-3)13-8-4/h5H,1,6-10H2,2-4H3
• InChI Key： LUZRKMGMNFOSFZ-UHFFFAOYSA-N
• SMILES： [Si](C([H])([H])C([H])([H])C([H])=C([H])[H])(OC([H])([H])C([H])([H])[H])(OC([H])([H])C([H])([H])[H])OC([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 218.13400
• Monoisotopic Mass: 218.13382109 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 9
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 218.36
• Topological Polar Surface Area: 27.7

Experimental Properties

• Density: 0,9 g/cm3
• Melting Point: -80°C
• Boiling Point: 64°C 6mm
• Flash Point: 73°C
• Refractive Index: 0.9
• PSA: 27.69000
• LogP: 2.61090

3-Butenyltriethoxysilane Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• TSCA：No
• Risk Phrases：R36/37/38

Additional information on 3-Butenyltriethoxysilane

Comprehensive Guide to 3-Butenyltriethoxysilane (CAS No. 57813-67-9): Properties, Applications, and Innovations

3-Butenyltriethoxysilane (CAS No. 57813-67-9) is a versatile organosilane compound widely used in industrial and research applications. This silane coupling agent is renowned for its unique molecular structure, which combines a reactive butenyl group with triethoxysilane functionality. Its dual reactivity makes it a critical component in surface modification, adhesion promotion, and polymer crosslinking. As industries increasingly prioritize sustainable materials and high-performance coatings, the demand for specialized silanes like 3-Butenyltriethoxysilane continues to grow.

The compound’s chemical formula, C10H22O3Si, reflects its hybrid organic-inorganic nature, enabling compatibility with both organic polymers and inorganic substrates. Researchers frequently search for "3-Butenyltriethoxysilane solubility" or "hydrolysis stability of triethoxysilanes," highlighting its technical relevance. Unlike conventional silanes, 57813-67-9 exhibits enhanced resistance to premature hydrolysis, a feature critical for applications in humid environments. This stability is attributed to the steric hindrance provided by the butenyl group, a topic often explored in "silane modification techniques" discussions.

In the field of nanotechnology, 3-Butenyltriethoxysilane plays a pivotal role in functionalizing nanoparticles and improving dispersion in composite materials. A trending search query, "silane-functionalized graphene," underscores its utility in advanced material science. The compound’s ability to form covalent bonds with silica-based surfaces also makes it indispensable for "glass surface treatment" and "adhesive formulations." Industries leveraging these properties include automotive, aerospace, and electronics, where durability and interfacial strength are paramount.

Environmental considerations are driving innovation in silane chemistry. Users often inquire about "eco-friendly silane alternatives" or "green synthesis of 3-Butenyltriethoxysilane." Recent studies focus on reducing solvent use in silane applications, aligning with global sustainability goals. Additionally, the compound’s low volatility and minimal byproduct generation during curing address regulatory concerns, making it a preferred choice for low-VOC formulations.

From a commercial perspective, 3-Butenyltriethoxysilane is supplied in high-purity grades to meet diverse industrial standards. FAQs like "storage conditions for triethoxysilanes" emphasize the need for anhydrous environments to prevent premature reactivity. Manufacturers also highlight its role in "UV-curable coatings" and "3D printing resins," sectors experiencing exponential growth due to advancements in additive manufacturing.

In summary, 3-Butenyltriethoxysilane (CAS No. 57813-67-9) bridges the gap between organic and inorganic chemistry, offering solutions for modern material challenges. Its adaptability to emerging technologies and compliance with environmental standards ensure its continued relevance in scientific and industrial communities.